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Compound of Interest

Compound Name: 2,6-Dimethylbenzenethiol

Cat. No.: B089409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and material

safety data for 2,6-Dimethylbenzenethiol (CAS No. 118-72-9). The information is intended to

equip researchers, scientists, and professionals in drug development with the necessary

knowledge to handle this chemical safely in a laboratory and manufacturing environment.

Chemical Identification and Physical Properties
2,6-Dimethylbenzenethiol, also known as 2,6-dimethylthiophenol or 2,6-xylenethiol, is an

aromatic thiol compound.[1] It is characterized by a benzene ring substituted with two methyl

groups and a thiol functional group.[1] This compound typically appears as a colorless to pale

yellow liquid with a strong, unpleasant odor.[1]

Table 1: Physical and Chemical Properties of 2,6-Dimethylbenzenethiol
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Property Value Source(s)

Molecular Formula C₈H₁₀S [1][2]

Molecular Weight 138.23 g/mol [3][4]

CAS Number 118-72-9 [2][4]

EC Number 204-272-3

Appearance Colorless to pale yellow liquid [1]

Odor Strong, unpleasant [1][5]

Density 1.038 g/mL at 25 °C

Boiling Point 122 °C at 50 mmHg

Flash Point 86 °C (186.8 °F) - closed cup

Refractive Index n20/D 1.5749

Solubility
Slightly soluble in water, more

soluble in organic solvents.
[1]

Hazard Identification and Classification
2,6-Dimethylbenzenethiol is classified as a hazardous substance. The following table

summarizes its GHS classification.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation
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Source:[2][3]

Pictogram:

GHS07: Exclamation Mark

Signal Word: Warning[2]

Toxicological Information
The primary routes of exposure are inhalation, skin contact, and eye contact. While

comprehensive toxicological data is not available in the provided search results, an acute oral

toxicity value has been identified.

Table 3: Acute Toxicity Data

Route Species Value Source

Oral Rat LD50: 3150 mg/kg [6]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated 2,6-
Dimethylbenzenethiol in 1999 and concluded that there is "No safety concern at current

levels of intake when used as a flavouring agent."[3] However, this evaluation is in the context

of food flavoring and does not detract from the handling hazards in a laboratory setting.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure a safe working environment.

Handling
Ventilation: Use only in well-ventilated areas.[2] Local exhaust ventilation is recommended to

control airborne concentrations.

Personal Protective Equipment (PPE): A comprehensive PPE program is essential. See

Section 5 for details.
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Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in work

areas.[2] Contaminated clothing should be removed and washed before reuse.

Fire and Explosion Prevention: Keep away from heat, sparks, open flames, and other ignition

sources.[7] Use non-sparking tools and take precautionary measures against static

discharge.[8]

Storage
Conditions: Store in a cool, well-ventilated place. Keep containers tightly closed when not in

use.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[7][8]

The following diagram illustrates a logical workflow for the safe handling of 2,6-
Dimethylbenzenethiol.
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Preparation

Handling Procedure

Post-Handling

Start: Task Requiring 
2,6-Dimethylbenzenethiol

Conduct Risk Assessment

Select Appropriate PPE 
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation 
(Fume Hood Operational)

Dispense Chemical in Fume Hood

Perform Experimental Work

Clean Work Area

Store in a Cool, Dry, 
Well-Ventilated Area

Dispose of Waste According to 
Institutional Protocols

Wash Hands Thoroughly

End

Click to download full resolution via product page

Safe Handling Workflow for 2,6-Dimethylbenzenethiol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b089409?utm_src=pdf-body-img
https://www.benchchem.com/product/b089409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment are crucial for minimizing exposure.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

Skin Protection

Chemical-resistant gloves

(e.g., tested according to EN

374). Protective clothing to

prevent skin contact.

[2]

Respiratory Protection

In case of inadequate

ventilation or aerosol

generation, use a suitable

respirator (e.g., type ABEK

(EN14387) respirator filter).

First Aid Measures
In the event of exposure, immediate first aid is essential.

Table 5: First Aid Procedures
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Exposure Route Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if respiratory irritation

persists.

[2]

Skin Contact

Immediately wash with plenty

of soap and water. Remove

contaminated clothing. Seek

medical attention if skin

irritation develops or persists.

[2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids apart.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[2]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[2]

The following diagram illustrates the decision-making process for first aid in case of accidental

exposure.
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Route of Exposure

Immediate Actions

Accidental Exposure to 
2,6-Dimethylbenzenethiol

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air Wash with Soap and Water Flush Eyes for 15 mins Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

First Aid Decision Tree for Exposure Incidents

Fire-Fighting Measures
2,6-Dimethylbenzenethiol is a combustible liquid.

Table 6: Fire-Fighting Information
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Aspect Details Source(s)

Suitable Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, or carbon

dioxide (CO₂).

[2]

Unsuitable Extinguishing

Media
Water jet. [2]

Hazardous Combustion

Products

Carbon monoxide (CO),

carbon dioxide (CO₂), and

sulfur oxides (SOx).

[2]

Special Protective Equipment

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors. Wear

appropriate personal protective equipment.[2]

Environmental Precautions: Prevent entry into drains and waterways.[2]

Containment and Cleanup: Absorb the spill with an inert material such as sand, silica gel, or

universal binder. Collect the absorbed material into a suitable container for disposal.[2]

Disposal Considerations
Dispose of 2,6-Dimethylbenzenethiol and its containers in accordance with local, regional,

and national regulations.[2] It is recommended to use a licensed professional waste disposal

service.

Disclaimer
This document has been compiled from publicly available safety data sheets and chemical

information databases. It is intended as a guide and should not be considered a substitute for a
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formal risk assessment or professional safety advice. Users should always consult the most up-

to-date Safety Data Sheet (SDS) provided by the manufacturer before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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